8-hydroxy-7-octyl-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one

• IUPAC Name: 8-hydroxy-7-octyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C15H24N2O2S/c1-2-3-4-5-6-7-9-12-13(18)16-15-17(14(12)19)10-8-11-20-15/h18H,2-11H2,1H3
• InChI Key: PKZTWOWVJJTCLE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=C(N=C2N(C1=O)CCCS2)O
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

The compound “8-hydroxy-7-octyl-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one” belongs to a class of compounds known as pyrimido-thiazines. These are nitrogen- and sulfur-containing heterocyclic compounds. They have been found to exhibit a variety of biological activities and are being actively studied for their potential applications.

Synthesis Analysis

The synthesis of pyrimido-thiazines generally involves the construction of the imidazo-thiazine scaffold. The specific synthesis pathway for “this compound” is not available in the literature I have access to.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimido-thiazine core, which is a bicyclic structure containing a pyrimidine ring fused with a thiazine ring. The specific positions of the hydroxy and octyl groups would be determined by the numbering of the atoms in the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present and their positions on the molecule. Pyrimido-thiazines can undergo a variety of reactions, including those typical of other heterocyclic compounds.

Future Directions

The future research directions for this compound would likely involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its safety and potential applications.